Cas no 651315-71-8 (Pyrimidine, 4-chloro-6-(4-methylphenyl)-5-phenyl-2-(trifluoromethyl)-)

Pyrimidine, 4-chloro-6-(4-methylphenyl)-5-phenyl-2-(trifluoromethyl)- structure
651315-71-8 structure
Product Name:Pyrimidine, 4-chloro-6-(4-methylphenyl)-5-phenyl-2-(trifluoromethyl)-
CAS No:651315-71-8
MF:C18H12ClF3N2
MW:348.749493598938
CID:405997
PubChem ID:10315763
Update Time:2025-04-19

Pyrimidine, 4-chloro-6-(4-methylphenyl)-5-phenyl-2-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrimidine, 4-chloro-6-(4-methylphenyl)-5-phenyl-2-(trifluoromethyl)-
    • 4-chloro-6-(4-methylphenyl)-5-phenyl-2-(trifluoromethyl)pyrimidine
    • SCHEMBL1572984
    • KCMDJJQAYMNWRS-UHFFFAOYSA-N
    • DTXSID30438039
    • 651315-71-8
    • Inchi: 1S/C18H12ClF3N2/c1-11-7-9-13(10-8-11)15-14(12-5-3-2-4-6-12)16(19)24-17(23-15)18(20,21)22/h2-10H,1H3
    • InChI Key: KCMDJJQAYMNWRS-UHFFFAOYSA-N
    • SMILES: ClC1=C(C2C=CC=CC=2)C(C2C=CC(C)=CC=2)=NC(C(F)(F)F)=N1

Computed Properties

  • Exact Mass: 348.06426
  • Monoisotopic Mass: 348.0641106g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.7
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • PSA: 25.78
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